Cas no 946698-80-2 (4-[4-(tert-Butyl)phenoxy]-3-methylphenylamine)

4-[4-(tert-Butyl)phenoxy]-3-methylphenylamine structure
946698-80-2 structure
Product Name:4-[4-(tert-Butyl)phenoxy]-3-methylphenylamine
CAS No:946698-80-2
MF:C17H21NO
MW:255.354744672775
CID:1074163
PubChem ID:26190087
Update Time:2025-04-20

4-[4-(tert-Butyl)phenoxy]-3-methylphenylamine Chemical and Physical Properties

Names and Identifiers

    • 4-[4-(tert-Butyl)phenoxy]-3-methylphenylamine
    • SCHEMBL22966286
    • 946698-80-2
    • AKOS009349338
    • 4-(4-tert-butylphenoxy)-3-methylaniline
    • MDL: MFCD08687200
    • Inchi: 1S/C17H21NO/c1-12-11-14(18)7-10-16(12)19-15-8-5-13(6-9-15)17(2,3)4/h5-11H,18H2,1-4H3
    • InChI Key: IRRMTBZOZCLBJF-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1C)N)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 255.162
  • Monoisotopic Mass: 255.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2A^2
  • XLogP3: 4.8

4-[4-(tert-Butyl)phenoxy]-3-methylphenylamine Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
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